Cas no 150821-16-2 (Olean-12-en-28-oicacid, 2,3,23-trihydroxy-, (2a,3a,4b)-)

Olean-12-en-28-oic acid, 2,3,23-trihydroxy-, (2α,3α,4β)-, is a triterpenoid compound characterized by a hydroxylated oleanane skeleton. Its structural features, including three hydroxyl groups at positions 2, 3, and 23, along with a carboxyl group at C-28, contribute to its potential bioactivity and solubility profile. The defined stereochemistry (2α,3α,4β) ensures consistency in molecular interactions, making it valuable for research in medicinal chemistry and natural product studies. This compound is of interest due to its possible role in modulating biological pathways, such as anti-inflammatory or metabolic regulation. High purity and well-characterized structure support its use as a reference standard or intermediate in synthetic applications.

Olean-12-en-28-oicacid, 2,3,23-trihydroxy-, (2a,3a,4b)- structure

150821-16-2 structure

Product Name:Olean-12-en-28-oicacid, 2,3,23-trihydroxy-, (2a,3a,4b)-

CAS No:150821-16-2

MF:C₃₀H₄₈O₅

MW:488.699130058289

CID:98013

PubChem ID:69570248

Update Time:2025-05-27

Olean-12-en-28-oicacid, 2,3,23-trihydroxy-, (2a,3a,4b)- Chemical and Physical Properties

Names and Identifiers

- Olean-12-en-28-oicacid, 2,3,23-trihydroxy-, (2a,3a,4b)-
- 2a,3a,24-Trihydroxyolean-12-en-28-oic acid
- 2,3,24-Trihydroxyolean-12-en-28-oic acid
- 2Α,3Α,24-TRIHYDROXYOLEAN-12-EN-28-OIC ACID
- [ "" ]
- 2alpha,3alpha,24-Trihydroxyolean-12-en-28-oic acid
- (2alpha,3alpha,,4beta)-2,3,23-Trihydroxyolean-12-en-28-oic acid
- 150821-16-2
- AKOS032962182
- FS-10404
- (4aS,6aR,6aS,6bR,8aR,9S,10S,11R,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- CHEMBL3342058
- SCHEMBL5798222
- 2,3,24-Trihydroxyolean-12-en-28-oicacid
- DA-69627
- Inchi： 1S/C30H48O5/c1-25(2)11-13-30(24(34)35)14-12-28(5)18(19(30)15-25)7-8-22-26(3)16-20(32)23(33)27(4,17-31)21(26)9-10-29(22,28)6/h7,19-23,31-33H,8-17H2,1-6H3,(H,34,35)/t19-,20+,21+,22+,23+,26-,27+,28+,29+,30-/m0/s1
- InChI Key： RWNHLTKFBKYDOJ-ZDNZHVAWSA-N
- SMILES： O[C@@H]1[C@@H](C[C@@]2(C)[C@H]([C@@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O

Computed Properties

Exact Mass: 488.35000
Monoisotopic Mass: 488.35017463g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 35
Rotatable Bond Count: 2
Complexity: 941
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.8
Topological Polar Surface Area: 98Å²

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Boiling Point: 606.0±55.0 °C at 760 mmHg
Flash Point: 334.3±28.0 °C
PSA: 97.99000
LogP: 5.17680
Vapor Pressure: 0.0±3.9 mmHg at 25°C

Olean-12-en-28-oicacid, 2,3,23-trihydroxy-, (2a,3a,4b)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Olean-12-en-28-oicacid, 2,3,23-trihydroxy-, (2a,3a,4b)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T98100-5 mg	Olean-12-en-28-oicacid, 2,3,23-trihydroxy-, (2a,3a,4b)-	150821-16-2		5mg	¥5280.0	2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2686-1 mg	2,3,24-Trihydroxyolean-12-en-28-oic acid	150821-16-2		1mg	￥2675.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T98100-5mg	Olean-12-en-28-oicacid, 2,3,23-trihydroxy-, (2a,3a,4b)-	150821-16-2	,98.0%	5mg	¥5280.0	2023-09-06
TargetMol Chemicals	TN2686-5 mg	2,3,24-Trihydroxyolean-12-en-28-oic acid	150821-16-2	98%	5mg	￥ 3,710	2023-07-11
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2686-1 mL * 10 mM (in DMSO)	2,3,24-Trihydroxyolean-12-en-28-oic acid	150821-16-2		1 mL * 10 mM (in DMSO)	￥ 3810	2023-09-08
TargetMol Chemicals	TN2686-5mg	2,3,24-Trihydroxyolean-12-en-28-oic acid	150821-16-2		5mg	￥ 3710	2024-07-20
A2B Chem LLC	AE93400-5mg	2,3,24-Trihydroxyolean-12-en-28-oic acid	150821-16-2	98.0%	5mg	$660.00	2024-04-20
TargetMol Chemicals	TN2686-5mg	2,3,24-Trihydroxyolean-12-en-28-oic acid	150821-16-2		5mg	￥ 3710	2024-07-24
TargetMol Chemicals	TN2686-1 ml * 10 mm	2,3,24-Trihydroxyolean-12-en-28-oic acid	150821-16-2		1 ml * 10 mm	￥ 3810	2024-07-24
TargetMol Chemicals	TN2686-1 ml * 10 mm	2,3,24-Trihydroxyolean-12-en-28-oic acid	150821-16-2		1 ml * 10 mm	￥ 3810	2024-07-20